Cas no 4496-49-5 (4-Tert-butyl-N-phenylaniline)

4-Tert-butyl-N-phenylaniline Properties

Names and Identifiers

• 4-(tert-Butyl)-N-phenylaniline
• (4-tert-Butylphenyl)phenylamine
• 4-tert-Butyl-N-phenylaniline
• N-(4-tert-Butylphenyl)aniline
• (4-TERT-BUTYL-PHENYL)-PHENYL-AMINE
• 4-tert-butyldiphenylamine
• Benzenamine, 4-(1,1-dimethylethyl)-N-phenyl-
• J0424V222U
• p-t-butyldiphenylamine
• 4-tert-butyl-phenylaniline
• 4-tert-butylphenylphenylamine
• N-phenyl-p-tertiarybutylaniline
• UOMXLEWVJZEVGP-UHFFFAOYSA-N
• CS-0154896
• DTXSID30466175
• A872442
• (4-tert-Butylphenyl)phenylamine; 4-tert-Butyl-N-phenylaniline; ; N-(4-tert-Butylphenyl)aniline;4-tert-Butyl-N-phenylaniline
• SCHEMBL502030
• GS-5448
• SB80386
• MFCD00443884
• 4496-49-5
• Q27896157
• AKOS015965835
• SY019514
• UNII-J0424V222U
• AC-20800
• +Expand

• MDL： MFCD00443884
• InChIKey： UOMXLEWVJZEVGP-UHFFFAOYSA-N
• Inchi： 1S/C16H19N/c1-16(2,3)13-9-11-15(12-10-13)17-14-7-5-4-6-8-14/h4-12,17H,1-3H3
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 225.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.151749610g/mol
• Heavy Atom Count: 17
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 4.80070
• PSA: 12.03000
• Refractive Index: 1.581
• Boiling Point: 338.653 ℃ at 760 mmHg
• Flash Point: 338.653 °C at 760 mmHg
• Density: 1.014

4-Tert-butyl-N-phenylaniline Security Information

4-Tert-butyl-N-phenylaniline Customs Data

• HS CODE：2921440000
• Customs Data：

  China Customs Code:

  2921440000

  Overview:

  2921440000. Diphenylamine and its derivatives and their salts. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921440000. diphenylamine and its derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds